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Compound of Interest

Compound Name: Hexanedioic acid, sodium salt (1:)

Cat. No.: B3254173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

hexanedioic acid, disodium salt, also known as disodium adipate (CAS No: 7486-38-6). The

information is compiled from various safety data sheets and toxicological databases to ensure

a thorough understanding of the substance's properties and associated risks.

Chemical and Physical Properties
Hexanedioic acid, disodium salt is the sodium salt of adipic acid. It is a white to off-white,

odorless powder or crystalline solid.[1]

Table 1: Physical and Chemical Properties of Disodium Adipate
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Property Value Reference

Chemical Formula C6H8Na2O4 [1]

Molecular Weight 190.11 g/mol [1]

Appearance
Solid white to off-white powder

or granules
[1]

Odor Odorless [1]

Solubility Soluble in water

Auto-ignition Temperature 132 °C [2]

Toxicological Data
Disodium adipate is generally considered to have low acute toxicity. However, quantitative data

is limited.

Table 2: Acute Toxicity Data for Disodium Adipate

Test Species Route Value Reference

LD50 Mouse Intraperitoneal 4 g/kg [3]

Experimental Protocols:

Detailed experimental protocols for the cited toxicological studies are not publicly available in

the referenced documents. The available information indicates that the substance is not

classified as acutely toxic, corrosive or irritant to skin, seriously damaging to the eye or eye

irritant, a respiratory or skin sensitizer, germ cell mutagenic, carcinogenic, or a reproductive

toxicant.[2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), hexanedioic acid, disodium salt is generally not classified as a hazardous substance.[1]

[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://mubychem.com/disodiumadipate.html
https://mubychem.com/disodiumadipate.html
https://mubychem.com/disodiumadipate.html
https://mubychem.com/disodiumadipate.html
https://www.chemos.de/import/data/msds/GB_en/7486-38-6-A0046973-GB-en.pdf
https://www.drugfuture.com/toxic/q7-q126.html
https://www.chemos.de/import/data/msds/GB_en/7486-38-6-A0046973-GB-en.pdf
https://mubychem.com/disodiumadipate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disodium-adipate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3254173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazards
While not classified as hazardous, direct contact with the powder or dust may cause mild skin

or eye irritation.[1] Ingestion of large quantities is not a typical route of occupational exposure

but should be avoided.

Fire and Explosion Hazards
Hexanedioic acid, disodium salt is a combustible solid but is not flammable.[1] A significant

hazard exists from the potential for dust explosions when finely dispersed particles are mixed

with air in the presence of an ignition source.

Table 3: Fire and Explosion Data

Parameter Value Reference

Flammability Non-flammable [1]

Dust Explosion Potential
Finely dispersed particles form

explosive mixtures in air.

Exposure Controls and Personal Protection
To ensure the safety of personnel, appropriate engineering controls and personal protective

equipment (PPE) should be utilized.

Table 4: Exposure Limits and Recommendations

Parameter Value Reference

OSHA PEL Not established [5]

ACGIH TLV Not established [5]

DNEL (Worker, Inhalation,

Chronic)
264 mg/m³ [2]

DNEL (Worker, Dermal,

Chronic)
38 mg/kg bw/day [2]
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Engineering Controls
Ventilation: Use local exhaust ventilation to control dust at the source. General ventilation

should also be provided.[2]

Dust Control: Implement measures to prevent the accumulation of dust on surfaces.[2] Use

of a closed system for handling is recommended.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[2]

Skin Protection: Wear protective gloves and a lab coat or other suitable protective clothing.

[2]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved particulate respirator should be

used.[1]
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Personal Protective Equipment (PPE) Selection

Handling Disodium Adipate
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Caption: PPE selection workflow for handling disodium adipate.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of the material and

ensure a safe working environment.

Handling
Avoid contact with skin and eyes.

Avoid generating dust.

Use non-sparking tools.
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Ground all equipment to prevent static discharge.[2]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the material is handled.[2]

Storage
Store in a cool, dry, well-ventilated area.[1]

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.[2]

Safe Handling Practices

Proper Storage Conditions

Avoid Skin and
Eye Contact
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Click to download full resolution via product page

Caption: Key logical relationships in handling and storage.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal

container. Clean the contaminated surface with water.[1]

Large Spills:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE, including respiratory protection.[1]

Avoid generating dust.

Contain the spilled material.

Cover with an inert, non-combustible absorbent material (e.g., sand, earth).[1]

Place the material into a suitable container for disposal.

Ventilate the area.

First Aid Measures
Table 5: First Aid Procedures
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Exposure Route First Aid Measures Reference

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[1]

Skin Contact

Brush off loose particles from

skin. Rinse skin with

water/shower.

[2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting lids

occasionally. Remove contact

lenses, if present and easy to

do. Continue rinsing. Seek

medical attention.

[2]

Ingestion

Rinse mouth with water (only if

the person is conscious). Do

NOT induce vomiting. Seek

medical attention.

[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: At high temperatures, toxic or irritating fumes, including sodium oxide and

carbon oxides, may be produced.[1]

Fire-Fighting Procedures: Wear full protective clothing and a NIOSH-approved self-contained

breathing apparatus (SCBA) with a full facepiece operated in the pressure demand or other

positive pressure mode.[1]
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Fire Response Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3254173#safety-and-handling-guidelines-for-
hexanedioic-acid-sodium-salt-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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